Cas no 78603-93-7 ((R)-2-Amino-1,1-diphenyl-1-propanol)

(R)-2-Amino-1,1-diphenyl-1-propanol structure
78603-93-7 structure
Product Name:(R)-2-Amino-1,1-diphenyl-1-propanol
CAS No:78603-93-7
MF:C15H17NO
MW:227.301584005356
MDL:MFCD07368633
CID:60009
PubChem ID:24874691
Update Time:2025-04-18

(R)-2-Amino-1,1-diphenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-1,2-diphenyl-1-propanol
    • (R)-(+)-2-Amino-1,1-diphenyl-1-propanol
    • (R)-2-Amino-1,1-diphenylpropanol
    • Benzenemethanol, α-[(1R)-1-aminoethyl]-α-phenyl-
    • R-2-Amino-1,1-diphenyl-1-propanol
    • (R)-2-Amino-1,1-diphenyl-1-propanol
    • R-2-amino-1,1-diphenylpropanol
    • (R)-2-amino-1,1-diphenylpropan-1-ol
    • (2R)-2-amino-1,1-diphenylpropan-1-ol
    • PubChem6394
    • FMBMNSFOFOAIMZ-GFCCVEGCSA-N
    • 2311AC
    • VC30017
    • (R)-1,1-Diphenyl-2-amino-1-propanol
    • (2R)-2-Amino-1,1-diphenyl-1-propanol
    • OR304003
    • 603A937
    • AKOS015895581
    • DS-12922
    • CS-0158215
    • MFCD02677967
    • 78603-93-7
    • (R)-(+)-2-Amino-1,1-diphenyl-1-propanol, 99%
    • AMY4982
    • SCHEMBL1153634
    • AT38749
    • MDL： MFCD07368633
    • Inchi： 1S/C15H17NO/c1-12(16)15(17,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,17H,16H2,1H3/t12-/m1/s1
    • InChI Key： FMBMNSFOFOAIMZ-GFCCVEGCSA-N
    • SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C)N

Computed Properties

  • Exact Mass: 227.13100
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.112
  • Melting Point: 102-105 °C (lit.)
  • Boiling Point: 407.8±40.0 °C at 760 mmHg
  • Flash Point: 200.4±27.3 °C
  • Refractive Index: 1.595
  • PSA: 46.25000
  • LogP: 2.97000
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]20/D +90°, c = 1 in chloroform

(R)-2-Amino-1,1-diphenyl-1-propanol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：8
  • Safety Term：S26-S36
  • Risk Phrases：R36/37/38
  • Storage Condition：Air Sensitive. Ambient temperatures.

(R)-2-Amino-1,1-diphenyl-1-propanol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-2-Amino-1,1-diphenyl-1-propanol Pricemore >>

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(R)-2-Amino-1,1-diphenyl-1-propanol Production Method

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